Cas no 1089989-56-9 (2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide)

2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide is a brominated organic compound featuring a benzodioxin core structure, which is of interest in synthetic and medicinal chemistry. The presence of the bromo substituent enhances its reactivity, making it a versatile intermediate for nucleophilic substitution reactions and further functionalization. The benzodioxin moiety contributes to its potential pharmacological relevance, particularly in the development of CNS-targeting agents. This compound is characterized by its stability under standard conditions and high purity, ensuring reliable performance in research applications. Its structural features make it suitable for exploring structure-activity relationships in drug discovery and as a precursor for more complex heterocyclic systems.
2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide structure
1089989-56-9 structure
Product Name:2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide
CAS No:1089989-56-9
MF:C11H12BrNO3
MW:286.12188243866
MDL:MFCD12027346
CID:3047151
PubChem ID:25219761
Update Time:2025-06-06

2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide
    • 2-Bromo-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide
    • Propanamide, 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-
    • MFCD12027346
    • 1089989-56-9
    • AKOS016345527
    • CS-0318835
    • ALBB-007255
    • 2-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
    • LS-02680
    • STK504406
    • AKOS000266603
    • MDL: MFCD12027346
    • Inchi: 1S/C11H12BrNO3/c1-7(12)11(14)13-8-2-3-9-10(6-8)16-5-4-15-9/h2-3,6-7H,4-5H2,1H3,(H,13,14)
    • InChI Key: PXEQJYTWAJEKNX-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2OCCOC2=C1)(=O)C(Br)C

Computed Properties

  • Exact Mass: 285.00006g/mol
  • Monoisotopic Mass: 285.00006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 423.6±45.0 °C at 760 mmHg
  • Flash Point: 210.0±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide Security Information

2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
038469-500mg
2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide
1089989-56-9
500mg
1542.0CNY 2021-07-13
abcr
AB373954-500 mg
2-Bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
1089989-56-9
500MG
€165.80 2023-02-20
abcr
AB373954-1 g
2-Bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
1089989-56-9
1 g
€197.30 2023-07-19
abcr
AB373954-5 g
2-Bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
1089989-56-9
5 g
€456.10 2023-07-19
abcr
AB373954-10 g
2-Bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)propanamide
1089989-56-9
10 g
€773.40 2023-07-19
Chemenu
CM485566-1g
2-Bromo-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide
1089989-56-9 97%
1g
$*** 2023-04-03
Chemenu
CM485566-5g
2-Bromo-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propanamide
1089989-56-9 97%
5g
$548 2023-11-25
TRC
B021935-500mg
2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide
1089989-56-9
500mg
$ 235.00 2022-06-07
TRC
B021935-1000mg
2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide
1089989-56-9
1g
$ 390.00 2022-06-07
TRC
B021935-2000mg
2-Bromo-N-2,3-dihydro-1,4-benzodioxin-6-ylpropanamide
1089989-56-9
2g
$ 615.00 2022-06-07
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